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Compound of Interest

Compound Name: N-Nitroso Dalbavancin

Cat. No.: B15812090

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Nitroso Dalbavancin, a critical

reference standard for the quality control and safety assessment of the antibiotic Dalbavancin.

Given the increasing regulatory scrutiny of nitrosamine impurities in pharmaceutical products, a

thorough understanding of this reference standard is essential for drug development and

manufacturing.

N-Nitroso Dalbavancin is the N-nitroso derivative of Dalbavancin, a second-generation

lipoglycopeptide antibiotic. It is recognized as a potential impurity that can form under specific

conditions.[1][2] As a highly characterized reference material, it is crucial for the development

and validation of analytical methods to detect and quantify this impurity, ensuring that

Dalbavancin drug products meet stringent safety standards set by global regulatory bodies like

the FDA and EMA.[1][2]

Physicochemical Data
A summary of the key physicochemical properties of N-Nitroso Dalbavancin is presented

below. This data is essential for the proper handling, storage, and use of the reference

standard in an analytical setting.
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Property Value Source

Molecular Formula C88H99Cl2N11O29 [3][4][5]

Molecular Weight 1845.71 g/mol [3][5]

Appearance Off-White Solid [6]

Solubility Chloroform, Methanol [6]

Storage 2-8°C Refrigerator [5]

The Role of N-Nitroso Dalbavancin in Drug Safety
and Quality Control
The presence of nitrosamine impurities in pharmaceuticals is a significant concern due to their

potential carcinogenicity.[7][8] N-Nitroso Dalbavancin serves as a reference standard for

several critical applications in the pharmaceutical industry:

Analytical Method Development: To create sensitive and specific analytical methods, such as

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS), for the detection of the N-Nitroso Dalbavancin impurity in

Dalbavancin active pharmaceutical ingredient (API) and finished drug products.[1]

Method Validation (AMV): To validate the performance of analytical methods, ensuring their

accuracy, precision, linearity, and sensitivity in quantifying N-Nitroso Dalbavancin.[1][9]

Quality Control (QC): For routine testing of Dalbavancin batches to ensure that the levels of

N-Nitroso Dalbavancin do not exceed the established safety limits.[1][9]

Forced Degradation Studies: To understand the conditions under which Dalbavancin might

degrade to form N-Nitroso Dalbavancin, which informs manufacturing process control and

storage conditions.[1][10]

Formation Pathway of N-Nitroso Dalbavancin
The formation of N-nitrosamines typically involves the reaction of a secondary or tertiary amine

with a nitrosating agent, such as nitrous acid, which can be formed from nitrites under acidic
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conditions.[8] In the case of Dalbavancin, the secondary amine moiety within its complex

structure can potentially react with nitrosating agents present as contaminants in starting

materials, reagents, or solvents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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